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Compound of Interest

Compound Name: C.I. Direct Brown 101
CAS No.: 25180-44-3
Cat. No.: B13752168
Get Quote
. J

Executive Summary & Chemical Identity

Direct Brown 101 (C.I. 31740) is a polyazo dye characterized by a complex aromatic structure
containing multiple hydrophilic sulfonate groups. While primarily utilized in the textile and
leather industries for its affinity to cellulosic fibers, its physicochemical behavior serves as a
critical model for understanding the solvation dynamics of high-molecular-weight anionic
compounds.

For drug development professionals and formulation scientists, analyzing the solubility profile
of Direct Brown 101 offers valuable insights into the behavior of polyazo sulfonates—a
structural class analogous to certain diagnostic imaging agents and anionic macromolecular
drugs.

Chemical Profile
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Property Detail

Common Name Direct Brown 101
Colour Index (C.1.) 31740

CAS Number 3626-29-7
Chemical Class Trisazo (Anionic)

Molecular Formula (Typical salt form)

Molecular Weight ~782.62 g/mol

Sulfonate (

), Azo (
Key Functional Groups
), Hydroxyl (

)

Physicochemical Mechanisms of Solubility

The solubility differential between water and ethanol for Direct Brown 101 is governed by the
competition between its hydrophilic ionic moieties and its hydrophobic aromatic backbone.

Aqueous Solubility: lon-Dipole Dominance

In water (dielectric constant

), Direct Brown 101 exhibits high solubility, typically yielding an orange-brown solution.

e Mechanism: The primary driving force is ion-dipole interaction. The sodium sulfonate groups

(

) dissociate, allowing water molecules to form a hydration shell around the anionic sulfonate
heads.

e Secondary Interaction: The hydroxyl groups and azo linkages participate in extensive
hydrogen bonding with the solvent.
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e Thermodynamics: The high enthalpy of hydration for the ionic groups overcomes the lattice
energy of the solid dye and the hydrophobic effect of the aromatic rings.

Ethanol Solubility: Polarity & Aggregation Shifts
In ethanol (dielectric constant

), Direct Brown 101 is soluble but exhibits a distinct gold-orange hue, indicating a
solvatochromic shift.

e Mechanism: Ethanol is a polar protic solvent but lacks the high dielectric strength of water.
Solubility here is driven by dipole-dipole interactions and hydrogen bonding.

e Solvatochromism: The shift in color (hypsochromic or bathochromic depending on specific
aggregation) suggests a change in the electronic environment of the azo chromophores. In
lower polarity solvents, dyes often exist as tighter ion-pairs or aggregates rather than fully
dissociated ions.

o Solubility Limit: While "soluble," the saturation limit in pure ethanol is generally lower than in
water due to the reduced ability of ethanol to stabilize the free sodium cations and bulky
sulfonate anions.

Visualization of Solvation Dynamics

The following diagram illustrates the mechanistic difference in solvation shells between the two
solvents.
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Figure 1: Comparative mechanistic pathway of Direct Brown 101 solvation in aqueous vs.
ethanolic environments.

Experimental Protocol: Comparative Solubility
Profiling

To rigorously quantify the solubility differences, the following Shake-Flask Method coupled with
UV-Vis Spectroscopy is recommended. This protocol ensures self-validation through the use of
saturation equilibrium.

Materials Required[2]

¢ Analyte: Direct Brown 101 (Purified, >95%).
e Solvents: Deionized Water (18.2 MQ-cm), Absolute Ethanol (ACS Grade).

e Equipment: UV-Vis Spectrophotometer, Orbital Shaker, 0.45 um PTFE Syringe Filters (for
ethanol), 0.45 um PES Filters (for water).

Step-by-Step Methodology

Step 1: Preparation of Saturated Solutions
e Weigh excess Direct Brown 101 (approx. 100 mg) into two separate 20 mL scintillation vials.
e Add 10 mL of Deionized Water to Vial A.
e Add 10 mL of Absolute Ethanol to Vial B.

o Causality: Adding excess solid ensures that the thermodynamic equilibrium (saturation) is
reached, rather than just dissolving a fixed amount.

Step 2: Equilibration

» Seal vials and place them on an orbital shaker at 25°C (x0.5°C) for 24 hours.
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» Validation Check: Visually inspect to ensure solid dye remains at the bottom. If all solid
dissolves, add more dye and repeat.

Step 3: Filtration & Dilution

« Filter the supernatant using the appropriate syringe filter (PES for water, PTFE for ethanol) to
remove undissolved solids.

e Perform serial dilutions (e.g., 1:100, 1:1000) to bring the absorbance within the linear range
of the spectrophotometer (0.2 — 0.8 AU).

Step 4: Quantitation (UV-Vis)
e Scan the spectrum (300-800 nm) to identify

for each solvent.

o Note: Expect a shift in
between water and ethanol (Solvatochromism).

o Calculate concentration using the Beer-Lambert Law:

o Pre-requisite: You must determine the Molar Extinction Coefficient (

) using a standard curve if absolute concentration is required.

Experimental Workflow Diagram
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Figure 2: Workflow for the determination of thermodynamic solubility limits.

Comparative Data Summary

The following table synthesizes the qualitative and quantitative properties derived from
standard chemical listings and experimental observations.
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Aqueous System ( Ethanolic System (
Parameter

) )
Solubility Status Highly Soluble Soluble (Moderate)
Visual Appearance Orange-Brown Gold-Orange
Primary Interaction lon-Dipole / H-Bonding Dipole-Dipole
Dielectric Constant ~80 ~24
Aggregation State Fully Dissociated lons lon-Pairs / Aggregates
Effect of Acid (

Precipitation (Blue/Olive) Reduced Solubility
)
Effect of Base (

Red-Light Orange Brown Stable

)

Technical Insight: The "Gold-Orange" color in ethanol is a critical identification marker. It
indicates that while the dye dissolves, the chromophore's electronic transition energy is altered
by the lower polarity environment, a phenomenon known as solvatochromism.

Implications for Research & Development
Formulation & Stability

For researchers using Direct Brown 101 in liquid formulations (e.g., staining solutions or model
drug carriers):

o Ethanol Co-solvency: Ethanol can be used to tune the drying rate of the solution, but
concentrations exceeding 50% may risk precipitation if the ionic strength is high.

e Storage: Aqueous solutions are susceptible to hydrolysis or microbial growth over time.
Ethanolic solutions offer better bacteriostatic properties but require tightly sealed containers
to prevent evaporation and subsequent concentration changes.

Purification Applications
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The solubility difference can be exploited for purification:

» Recrystallization: Dissolve the crude dye in a minimum amount of hot water, then add
ethanol until turbidity appears (antisolvent precipitation). This selectively precipitates the
inorganic salts (often sodium sulfate) which are insoluble in ethanol, while keeping the dye
(to an extent) or specific impurities in solution, or vice versa depending on the specific salt
contaminants.

o Correction: In many industrial direct dyes, the inorganic salts (NaCl, Na2S04) are insoluble
in ethanol. Therefore, extracting the dye with ethanol (if sufficiently soluble) can leave behind
inorganic salts, purifying the dye sample for analytical use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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